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Introduction
Geological carbon sequestration is a important strategy for mitigating the atmospheric

concentration of carbon dioxide (CO₂), a major contributor to climate change. This process

involves capturing CO₂ from industrial sources and injecting it into deep geological formations

for long-term storage. A critical component of the security and permanence of this storage is

the in-situ formation of carbonic acid (H₂CO₃) and its subsequent reactions with the host rock.

When CO₂ dissolves in formation water (brine), it forms carbonic acid, a weak acid that can

react with minerals in the reservoir rock.[1] This process, known as mineral carbonation, can

lead to the precipitation of stable carbonate minerals, effectively locking CO₂ into a solid, stable

form.[1][2] These application notes provide a detailed overview of the role of carbonic acid in

geological CO₂ sequestration, with a focus on quantitative data, experimental protocols, and

the visualization of key processes.

Data Presentation
Quantitative Data on CO₂ Mineralization and Storage
Efficiency
The efficiency of CO₂ sequestration is influenced by various factors, including the mineralogy of

the storage formation, temperature, pressure, and fluid chemistry.[2] Basaltic rocks and deep

saline aquifers are two of the most promising types of geological formations for CO₂ storage.[3]
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Table 1: CO₂ Mineralization in Basalt Formations

Parameter Value Conditions Source

CO₂ Mineralization

Rate

1.24 ± 0.52 kg of

CO₂/m³ of basalt per

year

100 °C and 100 bar [4]

Mineralization

Efficiency

~60% of injected CO₂

mineralized within two

years

Wallula Basalt Pilot

Project
[2][5][6]

Pore Space

Occupation

~4% of available

reservoir pore space

occupied by

carbonates

Post-injection analysis

at Wallula Basalt Pilot

Project

[2][5][6]

Optimal Temperature

for Olivine

Carbonation

~185°C
Laboratory

experiments
[7]

Optimal Temperature

for Wollastonite

Carbonation

~100°C
Laboratory

experiments
[7]

Table 2: CO₂ Storage Efficiency in Deep Saline Aquifers
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Trapping
Mechanism

Storage
Efficiency
Factor (P10 -
P90)

Formation
Scale

Site-Specific
Scale

Source

Various

Lithologies
1.66% - 5.13% Formation Scale - [8]

Various

Lithologies and

Depositional

Environments

4% - 17% -
Site-Specific

Scale
[8]

Solubility

Trapping

Can account for

15-33% of

injected CO₂

after 50 years

Minnelusa

Formation and

Bunter Formation

modeling

[9]

Mineral Trapping

Considered a

long-term and

highly secure

trapping

mechanism

General

consensus
[10]

Signaling Pathways and Logical Relationships
The process of CO₂ sequestration via carbonic acid involves a series of interconnected

chemical reactions and physical transport phenomena. These can be visualized as a signaling

pathway from the initial injection of CO₂ to its final state as a stable mineral.
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Caption: Geochemical pathway of CO₂ from injection to mineral trapping.

Experimental Protocols
High-Pressure CO₂-Rock Interaction Experiment
Objective: To investigate the geochemical reactions between CO₂-saturated brine and reservoir

rock samples under simulated subsurface conditions.

Materials:

High-pressure, high-temperature reactor vessel (e.g., autoclave)

Syringe pump for CO₂ injection

Heating mantle or oven for temperature control

Pressure transducer and thermocouple

Rock core or crushed rock samples from the target reservoir

Synthetic brine mimicking the formation water composition

Analytical equipment: pH meter, ion chromatograph (IC), inductively coupled plasma mass

spectrometer (ICP-MS), scanning electron microscope (SEM), X-ray diffractometer (XRD)

Procedure:

Sample Preparation:

Characterize the initial mineralogy and surface area of the rock samples using XRD and

BET analysis, respectively.

Clean and dry the rock samples to remove any contaminants.

Brine Preparation:

Prepare a synthetic brine with a composition matching the target geological formation.
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Degas the brine to remove dissolved oxygen.

Experimental Setup:

Place a known mass of the rock sample and a specific volume of brine into the reactor

vessel.

Seal the reactor and heat it to the desired reservoir temperature.

CO₂ Injection:

Once the temperature has stabilized, inject liquid CO₂ into the reactor using the syringe

pump until the target pressure is reached.

Reaction Monitoring:

Maintain the system at a constant temperature and pressure for the duration of the

experiment (days to months).

Periodically, collect aqueous samples from the reactor to analyze for changes in pH,

alkalinity, and elemental concentrations using IC and ICP-MS.

Post-Experiment Analysis:

At the end of the experiment, carefully depressurize and cool the reactor.

Recover the rock samples and analyze them using SEM to observe changes in mineral

morphology and XRD to identify any newly formed carbonate minerals.

Core Flooding Experiment
Objective: To evaluate the changes in petrophysical properties (porosity, permeability) and CO₂

trapping efficiency in a reservoir rock core during the flow of CO₂-saturated brine.

Materials:

Core flooding apparatus, including a core holder, pumps for fluid injection, pressure and

temperature controllers, and a back-pressure regulator.
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Reservoir rock core plug.

Synthetic brine and supercritical CO₂.

Effluent fluid collection system.

Analytical equipment for fluid and rock analysis as in the previous protocol.

Procedure:

Core Preparation:

Clean, dry, and characterize the initial porosity and permeability of the core plug.

Saturate the core with the synthetic brine.

Experimental Setup:

Install the saturated core into the core holder and apply confining pressure to simulate

overburden stress.

Heat the system to the reservoir temperature.

CO₂-Saturated Brine Injection:

Inject CO₂-saturated brine through the core at a constant flow rate.

Monitor the differential pressure across the core to calculate permeability changes in real-

time.

Effluent Analysis:

Collect effluent fluid samples at regular intervals and analyze for pH, alkalinity, and

dissolved ion concentrations.

Post-Experiment Analysis:

After the experiment, carefully remove the core and perform post-characterization of

porosity and permeability.
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Analyze sections of the core using SEM and XRD to identify mineral dissolution and

precipitation.
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Post-Experiment Analysis

Core Plug Preparation
(Cleaning, Drying)
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Brine Saturation
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Caption: Workflow for a typical CO₂ core flooding experiment.

Monitoring and Analytical Techniques
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Effective monitoring is crucial to verify the security and efficiency of geological CO₂

sequestration. Several analytical techniques are employed to detect and quantify the effects of

carbonic acid and subsequent mineral carbonation.

Table 3: Analytical Techniques for Monitoring CO₂ Sequestration

Technique Application Information Obtained

Scanning Electron Microscopy

(SEM)
Analysis of rock samples

Visualization of mineral

dissolution and precipitation,

changes in pore structure.[10]

X-ray Diffraction (XRD)
Mineralogical analysis of rock

samples

Identification and quantification

of mineral phases, including

newly formed carbonates.[10]

Ion Chromatography (IC) Analysis of brine samples
Measurement of major anion

and cation concentrations.

Inductively Coupled Plasma

Mass Spectrometry (ICP-MS)
Analysis of brine samples

Measurement of trace element

concentrations.

pH and Alkalinity Titration Analysis of brine samples

Determination of the acidity

and buffering capacity of the

formation water.

Seismic Monitoring Reservoir-scale monitoring

Detection of changes in the

elastic properties of the rock

due to fluid substitution and

mineral precipitation.[11]

Conclusion
The formation of carbonic acid is a cornerstone of secure geological CO₂ sequestration

through mineral trapping. Understanding the quantitative aspects of these geochemical

reactions and having robust experimental protocols are essential for accurately predicting the

long-term fate of stored CO₂ and for optimizing injection strategies. The data, protocols, and

visualizations provided in these application notes offer a comprehensive resource for

researchers and professionals working to advance carbon capture and storage technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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